molecular formula C12H13N3O3 B8443519 5-(5-Pyridin-2-yl[1,3,4]oxadiazol-2-yl)pentanoic acid

5-(5-Pyridin-2-yl[1,3,4]oxadiazol-2-yl)pentanoic acid

Cat. No.: B8443519
M. Wt: 247.25 g/mol
InChI Key: DUPKBGJFDVFTFA-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

5-(5-Pyridin-2-yl[1,3,4]oxadiazol-2-yl)pentanoic acid is a useful research compound. Its molecular formula is C12H13N3O3 and its molecular weight is 247.25 g/mol. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Properties

Molecular Formula

C12H13N3O3

Molecular Weight

247.25 g/mol

IUPAC Name

5-(5-pyridin-2-yl-1,3,4-oxadiazol-2-yl)pentanoic acid

InChI

InChI=1S/C12H13N3O3/c16-11(17)7-2-1-6-10-14-15-12(18-10)9-5-3-4-8-13-9/h3-5,8H,1-2,6-7H2,(H,16,17)

InChI Key

DUPKBGJFDVFTFA-UHFFFAOYSA-N

Canonical SMILES

C1=CC=NC(=C1)C2=NN=C(O2)CCCCC(=O)O

Origin of Product

United States

Synthesis routes and methods

Procedure details

Add 2 N sodium hydroxide (20 mL) to a solution of 5-(5-pyridin-2-yl[1,3,4]oxadiazol-2-yl)pentanoic acid methyl ester (8.16 g, 31 mmol) in THF (60 mL) and methanol (20 mL) at room temperature under nitrogen and heat the mixture at reflux for 12 hours. Remove the solvent under reduced pressure, dilute the residue with water (500 mL), and wash with ethyl acetate (200 mL). Adjust the pH of the aqueous layer to pH 3 with concentrated HCl and extract with ethyl acetate (3×200 mL). Wash the combined organic extracts with brine (200 mL), dry over sodium sulfate, and remove the solvent under reduced pressure to afford 5-(5-pyridin-2-yl[1,3,4]oxadiazol-2-yl)pentanoic acid (2.05 g, 27%). APCI mass spectrum m/z 246 [C12H13N3O3+H]+.
Quantity
20 mL
Type
reactant
Reaction Step One
Quantity
8.16 g
Type
reactant
Reaction Step One
Name
Quantity
60 mL
Type
solvent
Reaction Step One
Quantity
20 mL
Type
solvent
Reaction Step One

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